2-[(2,2,2-Trifluoroacetyl)amino]hexanoic acid

• CAS No.: 455-60-7
• Molecular Formula: C8H12F3NO3
• Molecular Weight: 227.18 g/mol
• IUPAC Name: 2-[(2,2,2-trifluoroacetyl)amino]hexanoic acid
• InChI: InChI=1S/C8H12F3NO3/c1-2-3-4-5(6(13)14)12-7(15)8(9,10)11/h5H,2-4H2,1H3,(H,12,15)(H,13,14)
• InChI Key: IJXFNXFOHXPLNJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(=O)O)NC(=O)C(F)(F)F

Description

2-[(2,2,2-Trifluoroacetyl)amino]hexanoic acid is a useful research compound. Its molecular formula is C8H12F3NO3 and its molecular weight is 227.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Methyl trifluoroacetate (513 μL, 5.10 mmoles) and triethylamine (474 μL, 3.40 mmoles) were added to a suspension of aminocaproic acid (455 mg, 3.40 mmoles) in methanol (2 mL). After the mixture was stirred vigorously for 8 h, 1 N HCl was added dropwise until the a pH of 2 was obtained. The reaction was added to ethyl acetate (10 mL) was washed with 1 N HCl (2×2 mL), dried over MgSO4, and concentrated in vacuo to yield the amide as a white solid (745 mg, 3.49 mmoles, quant.). LRMS: not performed. 1H NMR: spectrum is consistent with the predicted structure.

Synthesis routes and methods II

Procedure details

ω-aminocaproic acid (2.59 g, 19.7 mol) was dissolved in 100 mL methanol, and triethylamine (4.2 mL, 29.9 mmol) and ethyl trifluoroacetate (3.5 mL, 29.5 mmol) were added and agitated for a day and night at room temperature. The reaction solution was poured into 1% by weight hydrochloric acid (100 mL), and extracted once with methylene chloride. The methylene chloride layer was washed once with water and once with a saturated aqueous sodium chloride solution, and then dried and concentrated with anhydrous sodium sulfate to obtain 2.78 g of a crude product.